Cas no 167466-95-7 (2-Pentanone,4-methoxy-, (4R)-)

2-Pentanone,4-methoxy-, (4R)- structure
2-Pentanone,4-methoxy-, (4R)- structure
Product Name:2-Pentanone,4-methoxy-, (4R)-
CAS No:167466-95-7
MF:C6H12O2
MW:116.158282279968
CID:110943
PubChem ID:10749159
Update Time:2025-04-18

2-Pentanone,4-methoxy-, (4R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone,4-methoxy-, (4R)-
    • 2-Pentanone, 4-methoxy-, (4R)- (9CI)
    • SCHEMBL14454011
    • (4R)-4-methoxypentan-2-one
    • 167466-95-7
    • Inchi: 1S/C6H12O2/c1-5(7)4-6(2)8-3/h6H,4H2,1-3H3/t6-/m1/s1
    • InChI Key: BNEZGZQZWFYHTI-ZCFIWIBFSA-N
    • SMILES: O(C)[C@H](C)CC(C)=O

Computed Properties

  • Exact Mass: 116.08376
  • Monoisotopic Mass: 116.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 78.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

2-Pentanone,4-methoxy-, (4R)- Related Literature

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